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An In-depth Technical Guide to Dihydrolinalool

Introduction
Dihydrolinalool, systematically named 3,7-dimethyloct-6-en-3-ol, is a versatile acyclic

monoterpenoid alcohol.[1][2] It is a colorless liquid recognized for its pleasant, fresh, and clean

floral aroma with nuances of lily-of-the-valley and bois de rose, complemented by citrus and

soft woody undertones.[3][4] This compound is a key ingredient in the fragrance and cosmetic

industries due to its stability and appealing scent profile.[3][5] Beyond its use in perfumery,

dihydrolinalool is also utilized as a flavoring agent and is a subject of research for its potential

therapeutic properties, including anti-inflammatory, antioxidant, and antimicrobial effects.[5]

This guide provides a comprehensive literature review of dihydrolinalool, covering its

chemical and physical properties, synthesis, natural occurrence, applications, and safety

information, tailored for researchers, scientists, and professionals in drug development.

Chemical and Physical Properties
Dihydrolinalool is a stable compound, particularly in comparison to the structurally related

linalool, making it suitable for use in various formulations, including those with harsh bases like

detergents.[3] It is soluble in alcohols, ethers, propylene glycol, and oils, but almost insoluble in

water and glycerin.[6]

Table 1: Physicochemical Properties of Dihydrolinalool
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Property Value Source

IUPAC Name 3,7-dimethyloct-6-en-3-ol [1]

Synonyms
1,2-Dihydrolinalool, 3,7-

Dimethyl-6-octen-3-ol
[2][7]

CAS Number 18479-51-1 [1][2][8]

Molecular Formula C₁₀H₂₀O [1][2][8]

Molar Mass 156.27 g/mol [1][2]

Appearance Colorless liquid [3][4][6]

Density 0.857 - 0.863 g/mL at 25 °C [7]

Boiling Point 191-197 °C [4][6]

Flash Point 81.11 °C (178 °F) [4][7]

Refractive Index 1.452 - 1.458 at 20 °C [4][7]

Water Solubility
1.45 g/L at 25 °C (low

solubility)
[6]

logP (Octanol/Water) 2.89 - 2.98 (estimated) [2][4]

| Odor Profile | Floral (lily, bois de rose), citrus, woody, fresh |[3][4][9] |

Spectroscopic Data
The structural elucidation of dihydrolinalool is typically achieved through a combination of

spectroscopic techniques, including Nuclear Magnetic Resonance (NMR), Infrared (IR), and

Mass Spectrometry (MS).

Mass Spectrometry (MS): Electron ionization mass spectrometry data for dihydrolinalool is
available in public databases such as the NIST WebBook.[8] The molecular ion peak (M+)

would be observed at m/z 156, corresponding to its molecular weight.[8] Common

fragmentation patterns would involve the loss of water (M-18) and alkyl fragments.
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Infrared (IR) Spectroscopy: The IR spectrum would prominently feature a broad absorption

band in the region of 3200-3600 cm⁻¹, characteristic of the O-H stretching vibration of the

tertiary alcohol functional group. C-H stretching vibrations from the alkyl groups would

appear just below 3000 cm⁻¹.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum would provide detailed information about the

connectivity. Key signals would include those for the methyl groups, methylene groups, the

vinyl proton, and the hydroxyl proton. The chemical shifts and splitting patterns of these

signals are crucial for confirming the structure.

¹³C NMR: The carbon NMR spectrum would show distinct signals for each of the ten

carbon atoms in the molecule, with their chemical shifts indicating their local electronic

environment (e.g., carbons attached to oxygen, sp² hybridized carbons of the double

bond, and sp³ hybridized alkyl carbons).

Synthesis and Manufacturing
Dihydrolinalool can be synthesized through various methods, with one common approach

being the selective hydrogenation of related compounds like linalool or dehydrolinalool.

Experimental Protocol: Catalytic Hydrogenation of
Linalool
A patented method describes the preparation of dihydrolinalool via the catalytic

hydrogenation of linalool.[10] This process is designed to achieve high conversion rates and

selectivity under relatively mild conditions, avoiding the use of precious metals like rhodium or

platinum.[10]

Objective: To synthesize dihydrolinalool with high purity and yield.

Materials:

Reactant: Linalool
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Catalyst: Nickel Boride (NiB), Raney Nickel (thunder Buddhist nun Ni), or passivated

Nickel[10]

Solvent: Alcohol (e.g., ethanol, methanol)

Hydrogen Gas (H₂)

Apparatus:

High-pressure reactor (autoclave) equipped with a stirrer, temperature controller, and

pressure gauge.

Distillation apparatus for solvent removal and product purification.

Procedure:

Catalyst Preparation: The catalyst (NiB, Raney Ni, or passivated Ni) is prepared or activated

according to standard procedures. The amount of catalyst used is typically 0.1% to 1% of the

reactant (linalool) mass.[10]

Reaction Setup: The high-pressure reactor is charged with linalool and the alcohol solvent.

The catalyst is then added to the mixture.

Hydrogenation: The reactor is sealed and purged with nitrogen, followed by pressurization

with hydrogen gas to a pressure of 0.1 to 10.0 MPa.[10]

Reaction Conditions: The reaction mixture is heated to a temperature between 0 °C and 150

°C and stirred continuously.[10] The progress of the reaction can be monitored by techniques

such as Gas Chromatography (GC) to check for the consumption of linalool.

Work-up and Purification: Upon completion, the reactor is cooled, and the excess hydrogen

pressure is carefully released. The reaction mixture is filtered to remove the catalyst. The

solvent is then removed from the filtrate by distillation under reduced pressure.

Product Isolation: The resulting crude product is purified by fractional distillation to yield

dihydrolinalool with a purity that can exceed 94%.[10] The conversion of linalool can

approach 100% with a selectivity for dihydrolinalool of ≥98%.[10]
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Caption: Workflow for the catalytic hydrogenation of linalool to produce dihydrolinalool.
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Natural Occurrence
Dihydrolinalool is found as a constituent in some natural sources. For instance, it has been

reported in Croton sarcopetalus.[1] It is also noted to occur in black currant fruit.[7] While it is a

naturally occurring monoterpene, the dihydrolinalool used commercially is often synthetic to

ensure a consistent supply and quality for large-scale applications.[9]

Applications
The primary application of dihydrolinalool is in the fragrance and flavor industries.

Fragrance Industry: Its excellent stability and fresh floral scent make it a valuable component

in perfumes, soaps, personal care products, and household cleaners like laundry detergents.

[3][5] It can effectively mask base malodors and provides a persistent floral character.[3] It is

often combined with other aroma chemicals like dihydromyrcenol and white musks to create

"clean laundry" accords.[3]

Flavor Industry: Dihydrolinalool is used as a flavoring agent in food and beverage products,

where it can enhance flavor profiles, particularly in items like candies and drinks.[5]

Cosmetics: In skincare and cosmetic products, it is incorporated for its aromatic properties

and may offer potential skin-soothing effects.[5]

Research and Development: Dihydrolinalool is being investigated for potential therapeutic

benefits.[5] Research has pointed towards possible anti-inflammatory, antioxidant, and

antimicrobial properties, making it a compound of interest for the development of natural

health products and remedies.[5]

Biological Activity and Toxicology
While comprehensive toxicological data is not always available, current information suggests

that dihydrolinalool has a generally favorable safety profile for its intended uses.

Antimicrobial Properties: Its antimicrobial characteristics make it a functional ingredient in

cleaning products, contributing to both fragrance and efficacy.[5]
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Anti-inflammatory and Antioxidant Effects: Preliminary research suggests potential anti-

inflammatory and antioxidant activities, which are areas of ongoing scientific interest.[5]

Safety and Handling

Regulatory bodies and safety data sheets provide guidance on the safe handling of

dihydrolinalool.

Table 2: Safety and Hazard Information for Dihydrolinalool
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Hazard Aspect Information Source

GHS Classification

Not classified as
hazardous by a majority of
reports to ECHA. Some
notifications include
hazard statements.

[1]

Risk Phrases (Older System)

R36/37/38: Irritating to eyes,

respiratory system and skin.

R20/21/22: Harmful by

inhalation, in contact with skin

and if swallowed.

[6]

Safety Phrases (Older System)

S26: In case of contact with

eyes, rinse immediately with

plenty of water and seek

medical advice. S36: Wear

suitable protective clothing.

[6]

Skin Contact

May be harmful in contact with

skin and may cause mild skin

irritation.

[11]

Eye Contact
Direct contact may cause

temporary or mild irritation.
[11]

Ingestion
Expected to be a low ingestion

hazard.
[11]

Personal Protective Equipment

Wear protective gloves,

clothing, and eye/face

protection. Ensure adequate

ventilation.

[11][12]

| Environmental Hazard | No other adverse environmental effects (e.g., ozone depletion,

endocrine disruption) are expected. |[11] |

It is important to consult the latest Safety Data Sheet (SDS) from the supplier for complete and

up-to-date safety information before handling this chemical.[11][12]
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Conclusion
Dihydrolinalool is a significant aroma chemical with a well-established role in the fragrance

and flavor industries. Its desirable olfactory properties, combined with its chemical stability,

ensure its continued and widespread use. Furthermore, emerging research into its biological

activities, such as antimicrobial and anti-inflammatory effects, suggests that the applications for

dihydrolinalool may expand into the pharmaceutical and natural health sectors. This guide

has summarized the core technical information on dihydrolinalool, providing a foundation for

researchers and professionals working with this multifaceted compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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